Cas no 2361861-65-4 (N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361861-65-4
• MF: C₁₉H₂₃F₃N₂O₃
• MW: 384.392735719681
• CID: 5414637
• PubChem ID: 145896439
• Update Time: 2025-07-01

N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-enoyl)-N-{1-[2-(trifluoromethyl)phenoxy]propan-2-yl}piperidine-4-carboxamide
• 2361861-65-4
• Z1492400887
• EN300-26583282
• N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C19H23F3N2O3/c1-3-17(25)24-10-8-14(9-11-24)18(26)23-13(2)12-27-16-7-5-4-6-15(16)19(20,21)22/h3-7,13-14H,1,8-12H2,2H3,(H,23,26)
• InChI Key： AFNKHZPZZRQTFH-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C)COC2=CC=CC=C2C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 384.16607709g/mol
• Monoisotopic Mass: 384.16607709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.2±50.0 °C(Predicted)
• pka: 14.81±0.20(Predicted)

Additional information on N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide: A Comprehensive Overview

The compound N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, identified by the CAS registry number 2361861-65-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxamides, which are widely used in drug design due to their versatile properties. The structure of this molecule incorporates several functional groups, including a piperidine ring, a trifluoromethyl-substituted phenoxy group, and an acyl group derived from 1-(1-oxo-2-propenyl) moiety. These features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the presence of the trifluoromethyl group in the phenoxy moiety enhances the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the piperidine ring is known for its ability to form hydrogen bonds, which can significantly influence the bioavailability and pharmacokinetics of the compound. Researchers have also explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

The synthesis of N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves a multi-step process that combines nucleophilic substitution, condensation reactions, and oxidation steps. The starting materials typically include aromatic alcohols, aliphatic amines, and carboxylic acids or their derivatives. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. Its ability to interact with key enzymes and receptors makes it a valuable tool in drug discovery programs targeting chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, providing insights into its mechanism of action at the molecular level.

The environmental impact of synthesizing and using such compounds is another area of growing interest. Scientists are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and reduce energy consumption. For example, catalytic asymmetric synthesis methods have been proposed to construct chiral centers in this compound more efficiently. Additionally, efforts are being made to assess the biodegradability of this compound to ensure its safe disposal and minimize ecological risks.

In conclusion, N-[1-Methyl-2-[2-(trifluoromethyl)phenoxy]ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361861-65-4) represents a significant advancement in organic chemistry with broad implications for pharmaceutical research and development. Its unique structure, coupled with recent scientific breakthroughs in synthesis and application techniques, positions it as a key player in the quest for innovative therapeutic solutions.